Cas no 7469-31-0 (L-Phenylalanine,N-[(phenylmethyl)sulfonyl]-)

L-Phenylalanine,N-[(phenylmethyl)sulfonyl]- structure
7469-31-0 structure
Product name:L-Phenylalanine,N-[(phenylmethyl)sulfonyl]-
CAS No:7469-31-0
MF:C16H17NO4S
MW:319.37548327446
CID:579833
PubChem ID:344435

L-Phenylalanine,N-[(phenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine,N-[(phenylmethyl)sulfonyl]-
    • 2-(benzylsulfonylamino)-3-phenylpropanoic acid
    • AC1L80JK
    • AG-C-40152
    • CTK7I5079
    • N-phenylmethanesulfonyl-L-phenylalanine
    • N-Phenylmethansulfonyl-L-phenylalanin
    • NSC401335
    • NSC45711
    • SureCN6668234
    • NSC-45711
    • 7469-31-0
    • SCHEMBL6668234
    • 2-[(BENZYLSULFONYL)AMINO]-3-PHENYLPROPANOIC ACID
    • DTXSID60322477
    • NSC-401335
    • ST50976925
    • AKOS002434343
    • Inchi: InChI=1S/C16H17NO4S/c18-16(19)15(11-13-7-3-1-4-8-13)17-22(20,21)12-14-9-5-2-6-10-14/h1-10,15,17H,11-12H2,(H,18,19)
    • InChI Key: ICFOBMSVJMGIMX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CC(C(=O)O)NS(=O)(=O)CC2=CC=CC=C2

Computed Properties

  • Exact Mass: 319.08791
  • Monoisotopic Mass: 319.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.8Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.326
  • Boiling Point: 532°Cat760mmHg
  • Flash Point: 275.5°C
  • Refractive Index: 1.615
  • PSA: 83.47
  • LogP: 3.27360

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